4-{[(4,5-dichloro-3-isothiazolyl)carbonyl]amino}benzoic acid

• IUPAC Name: 4-[(4,5-dichloro-1,2-thiazole-3-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C11H6Cl2N2O3S/c12-7-8(15-19-9(7)13)10(16)14-6-3-1-5(2-4-6)11(17)18/h1-4H,(H,14,16)(H,17,18)
• InChI Key: WCLKZMZUEJUWHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)NC(=O)C2=NSC(=C2Cl)Cl
• Molecular Formula: C11H6Cl2N2O3S
• Molecular Weight: 317.1 g/mol

Description

4-{[(4,5-Dichloro-3-isothiazolyl)carbonyl]amino}benzoic acid is a chemical compound with potential applications in various fields. Its unique structure and properties have prompted significant research interest.

Synthesis Analysis

Research on similar compounds, such as those by Baul et al. (2009) and Hirai and Sugimoto (1977), involved methods like UV–VIS and IR spectroscopy and dehydration reactions in the presence of acids. These methods are likely relevant to the synthesis of 4-{[(4,5-dichloro-3-isothiazolyl)carbonyl]amino}benzoic acid, highlighting the complexity and precision required in its synthesis (Baul et al., 2009); (Hirai & Sugimoto, 1977).

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed using techniques like X-ray diffraction and spectroscopic methods. These analyses reveal complex molecular geometries and bonding patterns, which are crucial for understanding the properties and potential applications of the compound (Hwang et al., 2006).

Chemical Reactions and Properties

Research on similar chemical structures, such as those by Sahi et al. (2014), involves understanding the reactions under various conditions. These studies can provide insights into the reactivity and stability of 4-{[(4,5-dichloro-3-isothiazolyl)carbonyl]amino}benzoic acid under different chemical environments (Sahi et al., 2014).

Physical Properties Analysis

The physical properties of such compounds can be explored through studies like those by Kosma et al. (2012), which investigate aspects like crystalline structure and hydrogen bonding. This analysis is essential to understand the compound's behavior in solid state and its potential applications (Kosma et al., 2012).

Chemical Properties Analysis

Research by authors such as Rajurkar and Shirsath (2017) provides insights into the chemical properties of similar compounds, including their reactivity and potential use in creating derivatives with varied applications (Rajurkar & Shirsath, 2017).